Cas no 2172531-56-3 (3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2172531-56-3
• MF: C₁₀H₁₅F₂NO₃
• MW: 235.227810144424
• CID: 5567972
• PubChem ID: 165596560
• Update Time: 2025-10-28

3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1632958
• 2172531-56-3
• 3,3-difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid
• 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H15F2NO3/c11-10(12)5-8(6-10,7(14)15)9(16)1-3-13-4-2-9/h13,16H,1-6H2,(H,14,15)
• InChI Key： RTPWGZWZTUVZER-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C1)C1(CCNCC1)O)F

Computed Properties

• Exact Mass: 235.10199966g/mol
• Monoisotopic Mass: 235.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2172531-56-3 and Product Name: 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid

The compound identified by the CAS number 2172531-56-3 and the product name 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both difluoro and hydroxypiperidine moieties in its structure suggests a rich chemical diversity that can be leveraged for pharmacological purposes.

Recent research in the domain of bioorganic chemistry has highlighted the importance of fluorinated heterocycles in medicinal chemistry. The difluoro substitution pattern, in particular, has been shown to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. The cyclobutane ring further contributes to the molecule's rigidity, which can be advantageous in optimizing interactions with biological targets. This structural motif is often employed to improve oral bioavailability and reduce unwanted side effects associated with flexible molecules.

The hydroxypiperidine component of the compound introduces a polar functional group that can facilitate hydrogen bonding interactions with biological receptors. Piperidine derivatives are well-documented for their role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The integration of this moiety into the molecular scaffold of 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid suggests a promising avenue for developing drugs that require precise receptor binding.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural features of this compound make it an attractive candidate for virtual screening against various protein targets. Studies have demonstrated that molecules containing both difluoro and hydroxypiperidine groups exhibit enhanced binding affinity to enzymes and receptors involved in critical biological pathways. This has spurred interest in exploring its potential as an intermediate in the synthesis of more complex drug candidates.

The synthesis of 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the hydroxypiperidine moiety demands careful consideration to maintain functional group integrity throughout the synthetic sequence. Advances in catalytic methods have enabled more efficient and scalable routes to such complex molecules, reducing production costs and improving accessibility for further research.

From a pharmacological perspective, the dual functionality of this compound offers multiple points of interaction with biological systems. The difluoro group can modulate lipophilicity, while the hydroxypiperidine moiety can engage in hydrogen bonding or salt bridge formation. Such features are critical for achieving high selectivity and efficacy in drug candidates. Preclinical studies have begun to explore the pharmacokinetic properties of derivatives structurally related to this compound, providing insights into their potential as therapeutic agents.

The integration of this molecule into larger drug discovery programs is likely to yield novel compounds with improved pharmacological profiles. Researchers are particularly interested in its potential as a scaffold for developing treatments against diseases where precise molecular recognition is essential. The versatility of its structural framework allows for modifications that can fine-tune its activity against specific biological targets. This adaptability makes it a valuable asset in medicinal chemistry libraries designed for high-throughput screening.

As computational methods continue to evolve, so does our ability to predict and optimize molecular properties before experimental validation becomes necessary. The combination of experimental data with advanced computational techniques has accelerated the pace at which new drug candidates are identified and developed. Compounds like 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid, with their well-defined structural features, are prime examples of how interdisciplinary approaches can drive innovation in pharmaceutical research.

In conclusion, the compound with CAS number 2172531-56-3 and product name 3,3-Difluoro-1-(4-hydroxypiperidin-4-yl)cyclobutane-1-carboxylic acid represents a significant contribution to modern medicinal chemistry. Its unique structural composition and functional diversity make it a promising candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for fluorinated heterocycles like this one, it is likely that we will see increasingly sophisticated derivatives entering clinical development pipelines.